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Compound of Interest

Compound Name: Musellarin C

CAS No.: 1392476-33-3

Cat. No.: B592927

Get Quote

Executive Summary
Musellarin C is a rare bicyclic diarylheptanoid originally isolated from the aerial parts of the

monotypic plant Musella lasiocarpa[1]. Characterized by a highly functionalized tetrahydro-3H-

naphtho[2,1-b]pyran core, its structural elucidation presented significant challenges due to the

thermodynamic instability of its 2,6-trans-dihydropyran (DHP) moiety[2]. This whitepaper

explores the causality behind the synthetic strategies used to forge this unfavorable

stereochemistry, details the self-validating protocols that led to the stereochemical revision of

the broader Musellarin family, and provides a comprehensive framework for researchers

working on complex oxygenated heterocycles.

The Thermodynamic Challenge of 2,6-trans-
Dihydropyran Stereochemistry
The stereoselective construction of trans-2-alkyl-6-aryl-3,6-dihydro-2H-pyrans is a formidable

synthetic hurdle[2]. In naturally occurring pyrans, the 2,6-cis-stereochemistry is overwhelmingly
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predominant because placing both bulky substituents in equatorial positions minimizes 1,3-

diaxial interactions, conferring greater thermodynamic stability[2].

To access the thermodynamically unfavorable 2,6-trans configuration found in (-)-Musellarin C,

researchers had to bypass thermodynamic equilibration and rely entirely on kinetic control. This

was achieved through an innovative application of the Achmatowicz Rearrangement (AR)

followed by a highly trans-selective arylation[3]. By utilizing an unprecedented regioselective

reductive γ-deoxygenation combined with a diastereoselective Heck-Matsuda coupling, the aryl

group is forced into the axial position before the ring can isomerize[4].
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Workflow for the asymmetric total synthesis of (-)-Musellarin C.

Protocol 1: Asymmetric Total Synthesis of (-)-Musellarin
C
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This methodology relies on trapping kinetic intermediates to prevent thermodynamic relaxation

into the cis-isomer.

Achmatowicz Rearrangement (AR): Treat enantiomerically pure furfuryl alcohol derivatives

with N-Bromosuccinimide (NBS) or a green Oxone/KBr catalytic system to yield a fully

functionalized pyranulose intermediate[4].

Kishi Reduction: Subject the pyranulose to BF3·Et2O and Et3SiH. Causality: The Lewis acid

activates the anomeric position, allowing the silane to deliver a hydride stereoselectively,

forming a 2,6-cis-dihydropyran[3].

Regioselective γ-Deoxygenation: Treat the intermediate with Zn/HOAc. Causality: Unlike

SmI2, which can cause over-reduction, Zn/HOAc selectively deoxygenates the γ-position

while preserving the structural integrity of the alkene, setting the stage for cross-coupling[3].

Heck-Matsuda Arylation: Introduce the aryl group using a Palladium catalyst and an

aryldiazonium salt. Causality: Aryldiazonium salts are highly electrophilic, allowing the Heck

reaction to proceed rapidly at lower temperatures. This kinetic insertion inverts the C2

stereocenter, yielding the target 2,6-trans-DHP before thermodynamic equilibration can

occur[3][4].

Friedel-Crafts Cyclization: Initiate an intramolecular Friedel-Crafts reaction to close the final

ring, delivering the tricyclic core with the desired (4a, 10b)-cis-fused configuration[5].

Stereochemical Revision: A Self-Validating System
The initial isolation of the Musellarin family relied on 2D NMR (ROESY/NOESY) to assign the

relative configuration of the stereocenters[1]. Musellarin C was assigned as rel-(3S, 4aR,

10bR)[1]. However, during the total synthesis of the Musellarin family, it became evident that

the C10b configurations for Musellarins D and E were misassigned[5].

To correct this without relying solely on spectroscopic interpretation, researchers designed a

self-validating chemical protocol. By chemically destroying the C3 stereocenter, they proved

that Musellarin D is simply a C3 epimer of Musellarin C[5].
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Logical framework for the stereochemical revision of Musellarin congeners.

Protocol 2: Stereochemical Validation via Reductive
Cleavage
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This protocol acts as an internal control. If two molecules differ only at a single stereocenter,

eliminating that stereocenter must funnel both starting materials into an identical chemical

product.

Spectroscopic Baseline (NOE): Measure the Nuclear Overhauser Effect (NOE)

enhancements between protons at C4a and C10b. A strong enhancement confirms the

baseline cis-fused configuration of the core[5].

Chemical Epimerization: Treat the isolated natural product with HCl/Et2O in methanol at

room temperature for 15 minutes. Monitor via in situ 1H NMR to observe the formation of a

thermodynamic mixture (e.g., 1:1.8 ratio of epimers), proving the lability and relationship of

the C3 position[5].

Reductive Cleavage of the C3-O Bond: Subject the compound to catalytic hydrogenation

using a combination of Pd/C and Pd(OH)2/C in HCl/MeOH. Causality: The acidic

environment facilitates the opening of the oxygen heterocycle, while the Palladium catalysts

reduce the resulting alkene. Because catalytic hydrogenation does not cause epimerization

at the distant C10b site, the convergence of Musellarin C and D into the exact same

reduction product definitively proves that they differ only at the C3 stereocenter[5].

Quantitative Data Summaries
The synthetic brevity achieved through the Achmatowicz/Heck-Matsuda route allowed for the

production of enantiomerically pure Musellarins (>20 mg) for biological evaluation[4]. Below is a

summary of the quantitative data supporting both the biological activity and the stereochemical

revision.

Table 1: Cytotoxicity (IC50) of Musellarin C and Synthetic Analogues against HL-60 Cell

Lines[3][4]
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Compound Structural Note IC50 (μM)

(-)-Musellarin C
Natural Isolate / Synthetic

Target
> 50.0

Analogue 14d Synthetic Derivative 23.6

Analogue 14e Synthetic Derivative 33.1

Analogue 14k Synthetic Derivative 17.7

Oxaliplatin Positive Control 1.6

Note: While Musellarin C itself showed low cytotoxicity against HL-60 (>50 μM), the synthetic

route enabled the discovery of analogues with up to three-to-six times greater potency[3][4].

Table 2: Key NOE Enhancements Supporting Stereochemical Revision[5]

Compound Interacting Protons
NOE Enhancement
(%)

Structural
Implication

Musellarin A
C4a (4.2 ppm) ↔

C10b (3.2-3.4 ppm)
4.31%

Confirms (4a,10b)-cis-

fused configuration

Musellarin E
C4a (4.2 ppm) ↔

C10b (3.2-3.4 ppm)
5.57%

Confirms identical cis-

fused core to A

Musellarin E
C4a (4.2 ppm) ↔ C3

(5.1 ppm)
4.18%

Substantiates the

(4a,3)-cis-THP

configuration
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Chemical constituents from the aerial parts of Musella lasiocarpa rhhz.net

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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